Cas no 1235440-68-2 (5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 1235440-68-2
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 4579576
• Update Time: 2025-05-28

5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H14N2O3S/c1-3-10-11(16)14-13(19)15(12(10)17)8-5-4-6-9(7-8)18-2/h4-7,10H,3H2,1-2H3,(H,14,16,19)
• InChI Key： MHHHRBGZFYAWIW-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC(OC)=C2)C(=O)C(CC)C(=O)N1

Additional information on 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Research Briefing on 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS: 1235440-68-2)

Recent studies on the compound 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS: 1235440-68-2) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This dihydropyrimidinone derivative has garnered attention due to its unique structural features and biological activities, which include antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been exploring its mechanism of action and optimizing its pharmacological profile to enhance efficacy and reduce toxicity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to demonstrate that 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one exhibits selective binding to key oncogenic kinases, suggesting its potential as a targeted therapy for certain malignancies. The researchers also noted its favorable pharmacokinetic properties, including moderate bioavailability and low cytotoxicity in normal cell lines.

Further research has focused on the compound's antimicrobial potential. A recent preprint on bioRxiv reported that derivatives of 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one showed significant activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in cell wall synthesis. These findings open new avenues for developing next-generation antibiotics to address the growing threat of antimicrobial resistance.

In addition to its therapeutic applications, 5-ethyl-6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one has been studied for its role as a chemical probe in elucidating biological pathways. A 2024 paper in ACS Chemical Biology detailed its use in identifying novel protein-protein interactions in inflammatory signaling cascades. The compound's thiol group and dihydropyrimidinone core were found to interact with cysteine residues in target proteins, providing insights into allosteric modulation of inflammatory mediators.

Ongoing clinical trials are evaluating the safety and efficacy of optimized analogs of this compound. Preliminary results from Phase I trials indicate good tolerability in human subjects, with dose-dependent pharmacokinetics observed. Researchers are particularly interested in its potential as a combination therapy with existing anticancer drugs, as it appears to synergize with certain chemotherapeutic agents while mitigating their side effects. Future studies will focus on structure-activity relationship (SAR) optimization and targeted delivery systems to further enhance its therapeutic index.